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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817 Get Quote

This guide provides essential molecular information for cis-2-Nonenoic acid, tailored for

researchers, scientists, and professionals in drug development.

Core Molecular Data
cis-2-Nonenoic acid is a monounsaturated fatty acid. Its fundamental molecular properties are

summarized below.

Property Value Source

Molecular Formula C₉H₁₆O₂ [1][2][3]

Molecular Weight 156.22 g/mol [1][3]

IUPAC Name (2Z)-non-2-enoic acid [1][3]

CAS Number 1577-98-6 [1][3]

Structural and Chemical Identity
cis-2-Nonenoic acid is classified as a medium-chain fatty acid and an alpha,beta-unsaturated

monocarboxylic acid.[4] The presence of a cis double bond at the second carbon position is a

key structural feature.

Logical Relationship of Molecular Formula
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The following diagram illustrates the elemental composition of cis-2-Nonenoic acid based on

its molecular formula.

Constituent Elements

cis-2-Nonenoic Acid
(C₉H₁₆O₂)

Carbon (C)
Qty: 9

Hydrogen (H)
Qty: 16

Oxygen (O)
Qty: 2

Click to download full resolution via product page

Elemental composition of cis-2-Nonenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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